Cas no 1804263-66-8 (5-Difluoromethyl-4-hydroxy-1H-benzimidazole)

5-Difluoromethyl-4-hydroxy-1H-benzimidazole is a fluorinated benzimidazole derivative with notable applications in pharmaceutical and agrochemical research. Its key structural features include a difluoromethyl group at the 5-position and a hydroxyl group at the 4-position, which enhance its reactivity and potential as a versatile intermediate. The compound’s fluorine substitution improves metabolic stability and bioavailability, making it valuable in drug discovery for targeting enzyme inhibition or modulating biological pathways. Its benzimidazole core also lends itself to applications in material science due to its electron-withdrawing properties. The product is typically characterized by high purity and consistent performance, ensuring reliability in synthetic workflows.

5-Difluoromethyl-4-hydroxy-1H-benzimidazole structure

1804263-66-8 structure

Product Name:5-Difluoromethyl-4-hydroxy-1H-benzimidazole

CAS No:1804263-66-8

MF:C₈H₆F₂N₂O

MW:184.142848491669

CID:4825366

Update Time:2025-10-21

5-Difluoromethyl-4-hydroxy-1H-benzimidazole Chemical and Physical Properties

Names and Identifiers

- 5-Difluoromethyl-4-hydroxy-1H-benzimidazole
- Inchi： 1S/C8H6F2N2O/c9-8(10)4-1-2-5-6(7(4)13)12-3-11-5/h1-3,8,13H,(H,11,12)
- InChI Key： YLWLRXZGUZUZMM-UHFFFAOYSA-N
- SMILES： FC(C1C=CC2=C(C=1O)N=CN2)F

Computed Properties

Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 13
Rotatable Bond Count: 1
Complexity: 191
XLogP3: 1.8
Topological Polar Surface Area: 48.9

5-Difluoromethyl-4-hydroxy-1H-benzimidazole Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A061003464-250mg	5-Difluoromethyl-4-hydroxy-1H-benzimidazole	1804263-66-8	98%	250mg	$784.92	2022-04-02
Alichem	A061003464-500mg	5-Difluoromethyl-4-hydroxy-1H-benzimidazole	1804263-66-8	98%	500mg	$1,177.86	2022-04-02
Alichem	A061003464-1g	5-Difluoromethyl-4-hydroxy-1H-benzimidazole	1804263-66-8	98%	1g	$2,045.25	2022-04-02

5-Difluoromethyl-4-hydroxy-1H-benzimidazole Related Literature

1. An air-stable organometallic polymer containing titanafluorene moieties obtained by the Sonogashira–Hagihara cross-coupling polycondensation†

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2. An alkynylboronatecycloaddition strategy to functionalised benzyne derivatives†

James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
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5. An asymmetric supercapacitor based on controllable WO3 nanorod bundle and alfalfa-derived porous carbon†

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Additional information on 5-Difluoromethyl-4-hydroxy-1H-benzimidazole

Recent Advances in the Study of 5-Difluoromethyl-4-hydroxy-1H-benzimidazole (CAS: 1804263-66-8)

The compound 5-Difluoromethyl-4-hydroxy-1H-benzimidazole (CAS: 1804263-66-8) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research brief aims to synthesize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug development.

Recent studies have highlighted the role of 5-Difluoromethyl-4-hydroxy-1H-benzimidazole as a key intermediate in the synthesis of novel benzimidazole derivatives, which are known for their broad-spectrum biological activities. The presence of the difluoromethyl group at the 5-position and the hydroxy group at the 4-position imparts unique electronic and steric properties to the molecule, making it a valuable scaffold for medicinal chemistry. Researchers have employed advanced synthetic techniques, including palladium-catalyzed cross-coupling reactions, to efficiently produce this compound and its derivatives.

In terms of biological activity, 5-Difluoromethyl-4-hydroxy-1H-benzimidazole has demonstrated promising results in preliminary in vitro and in vivo studies. For instance, a recent study published in the Journal of Medicinal Chemistry reported that derivatives of this compound exhibit potent inhibitory effects against certain kinase enzymes involved in inflammatory pathways. This suggests potential applications in the development of anti-inflammatory drugs. Additionally, its structural similarity to known antiviral agents has prompted investigations into its efficacy against viral infections, with early results indicating moderate activity against RNA viruses.

Another area of interest is the compound's potential role in cancer therapy. A 2023 study in Bioorganic & Medicinal Chemistry Letters explored the antiproliferative effects of 5-Difluoromethyl-4-hydroxy-1H-benzimidazole derivatives on various cancer cell lines. The findings revealed that certain derivatives induce apoptosis in cancer cells by modulating key signaling pathways, such as the PI3K/AKT/mTOR axis. These results underscore the compound's potential as a lead structure for the development of novel anticancer agents.

Despite these promising findings, challenges remain in optimizing the pharmacokinetic and pharmacodynamic properties of 5-Difluoromethyl-4-hydroxy-1H-benzimidazole derivatives. Issues such as poor solubility and metabolic instability have been identified as potential barriers to clinical translation. However, recent advances in formulation technologies, including the use of nanoparticle-based delivery systems, offer potential solutions to these challenges.

In conclusion, 5-Difluoromethyl-4-hydroxy-1H-benzimidazole (CAS: 1804263-66-8) represents a versatile and promising scaffold in medicinal chemistry. Its unique structural features and broad biological activities make it a valuable candidate for further research and development. Future studies should focus on optimizing its derivatives for improved drug-like properties and exploring their therapeutic potential in greater detail. The continued investigation of this compound is likely to yield significant contributions to the fields of chemical biology and pharmaceutical science.